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Compound of Interest

Compound Name: N-methylcyclopropanamine

Cat. No.: B1337897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and safe

handling of N-methylcyclopropanamine hydrochloride (CAS No: 67376-94-7). The following

sections detail its known solubility characteristics, recommended handling procedures, safety

precautions, and experimental protocols for solubility determination. This document is intended

to equip laboratory and drug development professionals with the essential knowledge for the

safe and effective use of this compound.

Core Properties
Property Value Source

Molecular Formula C₄H₁₀ClN [1][2]

Molecular Weight 107.58 g/mol [1][2]

Physical Form Solid

Storage Temperature Room Temperature [2]

Solubility Profile
Quantitative solubility data for N-methylcyclopropanamine hydrochloride in common

laboratory solvents is not readily available in public literature. However, qualitative

assessments have been reported.
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Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) Soluble [3][4]

Methanol Slightly Soluble [3][4]

Due to the limited publicly available quantitative data, it is recommended that researchers

determine the solubility of N-methylcyclopropanamine hydrochloride in their specific solvent

systems of interest. A general experimental protocol for such a determination is provided in the

"Experimental Protocols" section of this guide.

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling of N-methylcyclopropanamine hydrochloride is crucial to ensure personnel

safety and prevent exposure. The following guidelines are based on available Safety Data

Sheets (SDS).

Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is recommended, especially

when handling larger quantities or if dust or aerosols may be generated.

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

To prevent contact with eyes,

which can cause serious eye

irritation.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile rubber).

To prevent skin contact, which

can cause skin irritation.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

To minimize the risk of skin

exposure.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if ventilation

is inadequate or if handling

generates dust.

To prevent inhalation, which

may cause respiratory

irritation.

General Hygiene Practices:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or processed.

Remove contaminated clothing and wash it before reuse.

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill and Leak Procedures:

Evacuate unnecessary personnel from the area.

Wear appropriate personal protective equipment (PPE).

Avoid generating dust.

Carefully sweep up the spilled solid material and place it into a suitable, labeled container for

disposal.

Clean the spill area thoroughly with a suitable cleaning agent.

Experimental Protocols
General Protocol for Determining the Solubility of N-
methylcyclopropanamine Hydrochloride
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This protocol provides a general framework for determining the solubility of N-
methylcyclopropanamine hydrochloride in a solvent of interest. It is recommended to perform

preliminary tests to estimate the approximate solubility and to optimize the experimental

conditions.

Materials:

N-methylcyclopropanamine hydrochloride

Solvent of interest (e.g., water, ethanol, buffer solution)

Analytical balance

Vials with screw caps

Vortex mixer or magnetic stirrer

Constant temperature bath or incubator

Centrifuge

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) or other suitable analytical

instrumentation for concentration analysis

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of N-methylcyclopropanamine hydrochloride to a known volume

of the solvent in a vial. The excess solid should be clearly visible.

Tightly cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature bath and agitate (e.g., using a vortex mixer or

magnetic stirrer) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.
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Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the set temperature

for a sufficient time to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial. This step is critical to

remove any undissolved solid particles.

Analysis:

Accurately dilute the filtered solution with the solvent to a concentration within the

calibrated range of the analytical method.

Determine the concentration of N-methylcyclopropanamine hydrochloride in the diluted

solution using a validated analytical method, such as HPLC.

Calculation:

Calculate the solubility of the compound in the solvent at the specified temperature, taking

into account the dilution factor. The solubility is typically expressed in units such as mg/mL

or mol/L.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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